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Compound of Interest

Compound Name: 5-Octadecanone

Cat. No.: B097647 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Octadecanone was not readily available

in the public domain. The following guidance is based on safety information for structurally

similar long-chain aliphatic ketones and general laboratory safety principles. It is imperative to

obtain the specific SDS from your chemical supplier for detailed and accurate safety

information before handling this substance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 5-Octadecanone. It outlines recommended personal

protective equipment (PPE), operational procedures, and disposal plans to ensure a safe

laboratory environment.

Personal Protective Equipment (PPE)
When handling 5-Octadecanone, a comprehensive approach to personal protection is crucial

to minimize exposure and ensure safety. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment

Eye Protection

Use chemical safety goggles or a face shield.

Ensure eye protection is tested and approved

under appropriate government standards such

as NIOSH (US) or EN 166 (EU).[1]

Hand Protection

Wear chemical-resistant gloves. The specific

glove material should be selected based on the

chemical resistance to long-chain ketones and

the duration of handling. Nitrile or neoprene

gloves are often suitable for incidental contact.

Skin and Body Protection

A lab coat or chemical-resistant apron should be

worn to protect against splashes and spills. For

larger quantities or in case of potential for

significant exposure, chemical-resistant

coveralls may be necessary.

Respiratory Protection

If working in a well-ventilated area, respiratory

protection may not be required. However, if

there is a risk of generating dust or aerosols, a

NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical for maintaining the integrity of

the chemical and the safety of laboratory personnel.

Handling Procedures:

Ventilation: Always handle 5-Octadecanone in a well-ventilated area, such as a chemical

fume hood, to minimize the inhalation of any potential vapors or dust.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

Hygienic Practices: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

with soap and water after handling the substance.
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Spill Management: In the event of a spill, immediately evacuate the area. For small spills,

absorb the material with an inert, non-combustible absorbent material (e.g., sand,

vermiculite) and place it in a sealed container for disposal. For large spills, follow your

institution's emergency spill response procedures.

Storage Procedures:

Container: Keep the container tightly closed and store it in a cool, dry, and well-ventilated

area.

Incompatibilities: Store away from strong oxidizing agents, as they may react with ketones.

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

Disposal Plan
Proper disposal of 5-Octadecanone and its containers is essential to prevent environmental

contamination and comply with regulations.

Waste Characterization: The waste must be characterized to determine if it meets the criteria

for hazardous waste according to local, state, and federal regulations.

Disposal Method: Dispose of the chemical waste through a licensed and approved

hazardous waste disposal company. Do not dispose of it down the drain or in the general

trash.

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The rinsed containers can then be disposed of as non-

hazardous waste, or as directed by your institution's safety office.

Experimental Workflow for Safe Handling of 5-
Octadecanone
The following diagram illustrates the logical workflow for the safe handling of 5-Octadecanone,

from preparation to disposal.
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Caption: Workflow for Safe Handling of 5-Octadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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